Cas no 62922-45-6 (2,5-Dichloroamylamine Hydrochloride)

• Product Name: 2,5-Dichloroamylamine Hydrochloride
• CAS No: 62922-45-6
• MF: C₅H₁₂Cl₃N
• MW: 192.514478683472
• MDL: MFCD00012877
• CID: 90204
• PubChem ID: 87569192
• Update Time: 2025-06-22

2,5-Dichloroamylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloroamylamine hydrochloride
• 2,5-Dichloropentylamine hydrochloride
• (2,5-Dichloropentyl)ammonium chloride
• 2,5-dichloropentylamine-hydrochloride
• 2,5 dichloropentylamine hydrochloride
• 2,5-Dichloro-1-Pentanamine Hydrochloride
• 2,5-DICHLOROAMYLAMINE HYDROCHLORIDE,TEC H.
• 2,5-Dichloropentaylamine Hcl
• 2,5-Dichloropentylamine HCl
• 2,5-dichloropentan-1-amine Hydrochloride
• ATGSLQBVSZNJMT-UHFFFAOYSA-N
• 2,5-DichloroamylamineHydrochloride
• D2797
• AS-64526
• 2,5-dichloropentan-1-amineHydrochloride
• CS-0319681
• MFCD00012877
• SCHEMBL2968465
• 2,5-Dichloroamylamine hydrochloride, technical grade, 95%
• 62922-45-6
• AKOS015914642
• 2,5-DICHLOROPENTYLAMINEHYDROCHLORIDE
• 2,5-Dichloro-1-Pentylamine HCl
• 2,5-dichloropentan-1-amine;hydrochloride
• FT-0610321
• DB-054333
• 2,5-Dichloroamylamine Hydrochloride

• MDL： MFCD00012877
• Inchi： 1S/C5H11Cl2N.ClH/c6-3-1-2-5(7)4-8;/h5H,1-4,8H2;1H
• InChI Key： ATGSLQBVSZNJMT-UHFFFAOYSA-N
• SMILES： ClC(CN)CCCCl.Cl

Computed Properties

• Exact Mass: 191.00400
• Monoisotopic Mass: 191.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Melting Point: 160°C(lit.)
• Boiling Point: 213.8 °C at 760 mmHg
• Flash Point: 83.1 °C
• PSA: 26.02000
• LogP: 3.07380
• Solubility: Not determined

2,5-Dichloroamylamine Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2,5-Dichloroamylamine Hydrochloride

Comprehensive Overview of 2,5-Dichloroamylamine Hydrochloride (CAS No. 62922-45-6): Properties, Applications, and Industry Insights

2,5-Dichloroamylamine Hydrochloride (CAS No. 62922-45-6) is a specialized organic compound with a molecular structure featuring two chlorine atoms at the 2 and 5 positions of an amylamine backbone, stabilized as a hydrochloride salt. This compound has garnered attention in pharmaceutical intermediates, agrochemical research, and material science due to its unique reactivity and functional versatility. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for synthetic applications.

In recent years, the demand for halogenated amines like 2,5-Dichloroamylamine Hydrochloride has surged, driven by advancements in drug discovery and sustainable chemistry. Researchers frequently search for "CAS 62922-45-6 supplier" or "2,5-Dichloroamylamine Hydrochloride synthesis," reflecting its niche yet critical role in fine chemical industries. Its applications extend to catalysts, ligands, and chiral auxiliaries, aligning with trends in asymmetric synthesis and green chemistry.

The compound’s physicochemical properties—such as a high melting point (>200°C) and moderate water solubility—make it suitable for controlled reactions. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a topic often queried as "2,5-Dichloroamylamine Hydrochloride purity analysis." Regulatory compliance, including REACH and GMP standards, further underscores its safe handling protocols.

Innovations in catalytic amination and halogenation processes have optimized the production of 2,5-Dichloroamylamine Hydrochloride, reducing environmental footprints. Industry forums frequently discuss "alternatives to halogenated intermediates," highlighting the compound’s balance between efficacy and sustainability. Its role in peptide modification and bioactive molecule design also aligns with trending searches like "amine derivatives in drug development."

Future prospects for CAS 62922-45-6 include explorations in polymeric materials and electronic chemicals, areas gaining traction in academic and industrial R&D. As synthetic methodologies evolve, this compound exemplifies how tailored halogenation can address complex chemical challenges while meeting ecological and efficiency benchmarks.